Cas no 1019095-57-8 (N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide)

• Product Name: N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide
• CAS No: 1019095-57-8
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 5770635
• Update Time: 2025-08-02

N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-2-methoxyacetamide
• N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide

• Inchi： 1S/C18H20N4O3S/c1-4-25-14-7-5-13(6-8-14)15-11-26-18(19-15)22-16(9-12(2)21-22)20-17(23)10-24-3/h5-9,11H,4,10H2,1-3H3,(H,20,23)
• InChI Key： IJLYJZNXXHQDHX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2=CC=C(OCC)C=C2)=CS1)(=O)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide

Comprehensive Overview of N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide (CAS 1019095-57-8)

The compound N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide (CAS 1019095-57-8) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. This molecule combines a thiazole core with a pyrazole moiety, linked via an acetamide bridge, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule therapeutics with high specificity has surged, driven by advancements in precision medicine. The structural complexity of N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide positions it as a candidate for modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Its ethoxyphenyl and methoxyacetamide groups contribute to enhanced solubility and bioavailability, addressing common challenges in drug formulation.

The synthesis of this compound involves multi-step organic reactions, including cyclization and cross-coupling strategies, which are frequently discussed in medicinal chemistry forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and stability, ensuring compliance with regulatory standards. These methodologies are often searched by professionals seeking optimized synthetic protocols or analytical validation workflows.

Beyond pharmaceuticals, CAS 1019095-57-8 has potential applications in agrochemical innovation, where its thiazole-pyrazole hybrid structure could serve as a scaffold for novel pesticides or herbicides. This aligns with global efforts to develop environmentally friendly crop protection agents, a trending topic in sustainable agriculture. The compound’s mechanism of action, possibly involving enzyme inhibition, is under investigation to expand its utility.

From a commercial perspective, suppliers and researchers frequently search for high-purity CAS 1019095-57-8 to support preclinical studies. Keywords like "thiazole-pyrazole derivatives supplier" or "methoxyacetamide applications" reflect market interest. The compound’s patent landscape and structure-activity relationship (SAR) data are also hotly debated in intellectual property circles, emphasizing its industrial relevance.

In conclusion, N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide represents a versatile chemical entity with cross-disciplinary appeal. Its integration into drug discovery pipelines and material science projects underscores its value in addressing contemporary scientific challenges. Future research may explore its synergistic effects with other bioactive molecules, further solidifying its role in modern chemistry.